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Compound of Interest

Compound Name:
4-(2-Methoxyphenoxy)benzoic

acid

Cat. No.: B176911 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for 4-(2-Methoxyphenoxy)benzoic acid (CAS

No. 103203-54-9) was not readily available. The following guidance is synthesized from safety

protocols for structurally similar aromatic carboxylic acids, such as 4-Methoxybenzoic acid and

2-Methoxybenzoic acid. It is imperative to handle this compound with caution and to consult

with your institution's Environmental Health and Safety (EHS) department for specific protocols.

This guide provides immediate and essential safety protocols, personal protective equipment

(PPE) recommendations, and operational and disposal plans for handling 4-(2-
Methoxyphenoxy)benzoic acid. It is intended for researchers, scientists, and drug

development professionals to ensure safe laboratory practices.

Hazard Identification and Personal Protective Equipment
(PPE)
4-(2-Methoxyphenoxy)benzoic acid is a white to off-white powder.[1] While specific hazard

data is limited, compounds of this class are often combustible and can cause skin, eye, and

respiratory irritation. Ingestion may be harmful. Adherence to the following PPE guidelines is

mandatory to minimize exposure and ensure personal safety.

Recommended Personal Protective Equipment
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PPE Category Recommended Equipment Specifications

Eye/Face Protection
Safety glasses with side-

shields or goggles.

Must conform to EN166 (EU)

or OSHA 29 CFR 1910.133

(US) standards.[2][3]

Hand Protection Chemical-resistant gloves.

Nitrile or natural rubber gloves

are generally suitable. Always

inspect gloves for integrity

before each use.[2]

Body Protection
Laboratory coat or chemical-

resistant suit.

Long-sleeved clothing should

be worn. For larger quantities

or risk of splashing, a

chemical-resistant suit is

recommended.[2][3]

Respiratory Protection Dust mask or respirator.

For nuisance exposures, a

P95 (US) or P1 (EU) particle

respirator is recommended.

For procedures that may

generate significant dust, use

a NIOSH-approved respirator.

[3]

Operational Plan: Safe Handling and Storage
Engineering Controls:

Work in a well-ventilated area. For procedures that may generate dust, such as weighing or

transferring solids, a chemical fume hood is required.

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation location.[3]

Procedural Steps for Handling:

Preparation: Before beginning work, ensure all necessary PPE is donned correctly. Prepare

all required equipment and reagents to minimize movement and the potential for spills.
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Handling: Avoid all direct contact with skin, eyes, and clothing.[2] Prevent the formation of

dust and aerosols. Use appropriate tools for handling the solid material to avoid generating

dust.

Hygiene: Wash hands thoroughly with soap and water after handling, before breaks, and at

the end of the workday.[3] Do not eat, drink, or smoke in the laboratory.

Storage:

Store in a cool, dry, and well-ventilated area away from incompatible substances like strong

oxidizing agents.[2]

Keep containers tightly closed when not in use.[2] The recommended storage temperature is

0-8 °C.[1]

Disposal Plan
Waste Collection and Containment:

The recommended method for the disposal of 4-(2-Methoxyphenoxy)benzoic acid is

through a licensed professional waste disposal service.

Do not discharge the chemical into sewers or drains.[2]

For spills, gently sweep or shovel the solid material into a suitable, labeled container for

disposal, minimizing dust generation.

Do not mix 4-(2-Methoxyphenoxy)benzoic acid waste with other waste streams, especially

incompatible materials like strong oxidizing agents, unless explicitly permitted by your

institution's EHS department.

Labeling and Storage of Waste:

Clearly label the waste container with "Hazardous Waste," the full chemical name "4-(2-
Methoxyphenoxy)benzoic acid," and any other information required by local or institutional

regulations.

Keep the waste container tightly closed at all times, except when adding waste.
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Store the sealed container in a designated, cool, dry, and well-ventilated waste accumulation

area. The storage area should have secondary containment to prevent environmental

release in case of a leak.

Visualized Workflow for Safe Handling
The following diagram outlines the standard operating procedure for safely handling 4-(2-
Methoxyphenoxy)benzoic acid in a laboratory setting.
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Caption: Workflow for handling 4-(2-Methoxyphenoxy)benzoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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